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Compound of Interest

Compound Name:
2,4-Dibromo-6-

(trifluoromethyl)pyridin-3-amine

Cat. No.: B595754 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2,4-Dibromo-6-
(trifluoromethyl)pyridin-3-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical and physical

properties of 2,4-Dibromo-6-(trifluoromethyl)pyridin-3-amine. The information is compiled

for professionals in research, scientific, and drug development fields, with a focus on

presenting clear, structured data and outlining relevant experimental contexts.

Core Chemical Properties
2,4-Dibromo-6-(trifluoromethyl)pyridin-3-amine is a halogenated and trifluoromethylated

pyridine derivative. Such compounds are of significant interest in medicinal chemistry and

materials science due to the unique physicochemical properties conferred by the substituent

groups. The trifluoromethyl group can enhance metabolic stability and binding affinity, while the

bromine atoms provide sites for further chemical modification, such as cross-coupling

reactions.

A summary of the core chemical and physical properties is presented in Table 1.

Table 1: Core Chemical and Physical Properties of 2,4-Dibromo-6-(trifluoromethyl)pyridin-3-
amine
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Property Value Reference(s)

CAS Number 1214365-67-9 [1][2]

Molecular Formula C₆H₃Br₂F₃N₂ [1]

Molecular Weight 319.90 g/mol [1]

Boiling Point 275 °C [2]

Purity Typically ≥97% [1]

Structural and Analytical Data
Detailed analytical data such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry

(MS) are crucial for the unambiguous identification and characterization of a chemical

compound. While several commercial suppliers indicate the availability of 1H NMR, 13C NMR,

HPLC, and LC-MS data for 2,4-Dibromo-6-(trifluoromethyl)pyridin-3-amine, this information

is not publicly available in the scientific literature at the time of this report.[1] Researchers

requiring this data should request it directly from commercial vendors.

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 2,4-Dibromo-6-
(trifluoromethyl)pyridin-3-amine is not readily available in published scientific literature.

However, the synthesis of structurally similar compounds, such as other halogenated

aminopyridines, has been described. These methods typically involve the direct halogenation of

an aminopyridine precursor.

For instance, the synthesis of 2,6-dibromo-4-(trifluoromethoxy)aniline has been reported via the

bromination of 4-(trifluoromethoxy)aniline using bromine and hydrogen peroxide in an aqueous

phase.[3] Another relevant patent describes the manufacture of various bromopyridines, which

may offer insights into potential synthetic routes.[4] The synthesis of 2,6-dibromo pyridine from

2,6-dichloro pyridine has also been documented.[5]

A generalized workflow for the potential synthesis of 2,4-Dibromo-6-(trifluoromethyl)pyridin-
3-amine, based on synthetic strategies for similar compounds, is proposed below. This should

be considered a theoretical pathway requiring experimental validation and optimization.
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General Synthetic Workflow

Starting Material

Bromination

Work-up & Purification
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3-Amino-6-(trifluoromethyl)pyridine

Brominating Agent (e.g., NBS, Br2)
Solvent (e.g., Acetonitrile, Acetic Acid)

Optional: Catalyst

Reacts with

Quenching
Extraction

Chromatography

Followed by

2,4-Dibromo-6-(trifluoromethyl)pyridin-3-amine

Yields

Click to download full resolution via product page

A potential synthetic workflow for 2,4-Dibromo-6-(trifluoromethyl)pyridin-3-amine.

Biological Activity and Potential Applications
Specific biological activity data for 2,4-Dibromo-6-(trifluoromethyl)pyridin-3-amine is not

extensively reported in the public domain. However, the broader class of brominated and

trifluoromethylated pyridine derivatives has been investigated for various therapeutic

applications.
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Anticancer Potential: Substituted pyridines are a well-established scaffold in oncology drug

discovery.[6] The introduction of bromine and trifluoromethyl groups can enhance cytotoxic

activity against cancer cell lines.[6]

Antimicrobial Activity: Halogenated heterocyclic compounds are known to exhibit

antimicrobial properties. While no specific data exists for the target compound, related

marinopyrroles and pseudilins, which are halogenated pyrrole-phenols, have shown

antibacterial activity.[7]

Kinase Inhibition: The pyridine scaffold is a common feature in kinase inhibitors used in

cancer therapy. The subject compound is suggested by some vendors to be a key starting

material for the development of kinase inhibitors.[2]

The general workflow for screening the biological activity of a novel compound like 2,4-
Dibromo-6-(trifluoromethyl)pyridin-3-amine is depicted below.

Biological Activity Screening Workflow

Test Compound

In Vitro Assays

Data Analysis

Potential Applications

2,4-Dibromo-6-(trifluoromethyl)pyridin-3-amine

Cytotoxicity Assays
(e.g., MTT, LDH)

Antimicrobial Assays
(e.g., MIC, MBC) Kinase Inhibition Assays

IC50/EC50 Determination
SAR Studies

Lead Compound for Drug Discovery
(e.g., Anticancer, Antimicrobial)
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A generalized workflow for the biological evaluation of the target compound.

Safety and Handling
Detailed safety and handling information should be obtained from the Safety Data Sheet (SDS)

provided by the supplier. As a brominated aromatic amine, this compound should be handled

with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a

lab coat, in a well-ventilated area or fume hood.

Conclusion
2,4-Dibromo-6-(trifluoromethyl)pyridin-3-amine is a chemical compound with potential

applications in drug discovery and materials science, primarily as a building block for more

complex molecules. While its basic chemical and physical properties are documented, detailed

experimental data, particularly spectroscopic and comprehensive biological activity profiles, are

not widely available in the public domain. Researchers interested in this compound are advised

to obtain detailed analytical data from commercial suppliers and to perform thorough

experimental validation for any synthetic or biological investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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